2-(4-morpholinyl)-N-[(2-propyl-1,3-thiazol-4-yl)methyl]-2-(3-pyridinyl)acetamide

• IUPAC Name: 2-morpholin-4-yl-N-[(2-propyl-1,3-thiazol-4-yl)methyl]-2-pyridin-3-ylacetamide
• InChI: InChI=1S/C18H24N4O2S/c1-2-4-16-21-15(13-25-16)12-20-18(23)17(14-5-3-6-19-11-14)22-7-9-24-10-8-22/h3,5-6,11,13,17H,2,4,7-10,12H2,1H3,(H,20,23)
• InChI Key: ILOQPNABARUDKC-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC(=CS1)CNC(=O)C(C2=CN=CC=C2)N3CCOCC3
• Molecular Formula: C18H24N4O2S
• Molecular Weight: 360.5 g/mol

Description

Synthesis Analysis

The synthesis of derivatives similar to the subject compound, involving morpholine and thiazole components, is well-documented. For example, derivatives have been synthesized for their inhibitory activities against Src kinase, with variations in the pyridine ring and N-benzyl substitution to understand structure-activity relationships (Fallah-Tafti et al., 2011). Additionally, the synthesis of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides showcases a method for creating compounds with morpholinyl groups and assessing their antimicrobial activities (Gul et al., 2017).

Molecular Structure Analysis

The molecular structure of compounds related to 2-(4-morpholinyl)-N-[(2-propyl-1,3-thiazol-4-yl)methyl]-2-(3-pyridinyl)acetamide has been explored through various studies. For instance, the crystal structures of (oxothiazolidin-2-ylidene)acetamides, which share structural motifs with the subject compound, have been determined, providing insights into their molecular geometry and interactions (Galushchinskiy et al., 2017).

Chemical Reactions and Properties

The compound's chemical reactions and properties can be inferred from studies on similar molecular frameworks. For instance, the synthesis and evaluation of thiazolyl N-benzyl-substituted acetamide derivatives highlight the chemical reactivity and potential pharmacological activities of such molecules (Fallah-Tafti et al., 2011).